Cas no 1217501-12-6 (2-Bromo-4-fluorophenylboronic acid)
1217501-12-6 structure
Product Name:2-Bromo-4-fluorophenylboronic acid
CAS No:1217501-12-6
MF:C6H5BBrFO2
MW:218.816104650497
MDL:MFCD13195647
CID:856253
PubChem ID:53216314
Update Time:2025-04-19
2-Bromo-4-fluorophenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (2-Bromo-4-fluorophenyl)boronic acid
- 2-Bromo-4-fluorophenylboronic acid
- 1217501-12-6
- (2-Bromo-4-fluorophenyl)boronicacid
- CS-0137640
- SY225405
- AKOS015835283
- Boronic acid, B-(2-bromo-4-fluorophenyl)-
- BHXVZYJULSWULU-UHFFFAOYSA-N
- D71630
- DB-361919
- MFCD13195647
- DTXSID70681562
- SCHEMBL15010864
-
- MDL: MFCD13195647
- Inchi: 1S/C6H5BBrFO2/c8-6-3-4(9)1-2-5(6)7(10)11/h1-3,10-11H
- InChI Key: BHXVZYJULSWULU-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1B(O)O)F
Computed Properties
- Exact Mass: 217.95500
- Monoisotopic Mass: 217.95500g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46000
- LogP: 0.26800
2-Bromo-4-fluorophenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019112354-5g |
(2-Bromo-4-fluorophenyl)boronic acid |
1217501-12-6 | 95% | 5g |
$697.68 | 2023-09-04 | |
| abcr | AB271372-250 mg |
2-Bromo-4-fluorophenylboronic acid, 97%; . |
1217501-12-6 | 97% | 250mg |
€86.40 | 2023-04-26 | |
| abcr | AB271372-1 g |
2-Bromo-4-fluorophenylboronic acid, 97%; . |
1217501-12-6 | 97% | 1g |
€108.70 | 2023-04-26 | |
| Apollo Scientific | PC412058-500mg |
2-Bromo-4-fluorobenzeneboronic acid |
1217501-12-6 | 97% | 500mg |
£15.00 | 2025-02-21 | |
| Apollo Scientific | PC412058-1g |
2-Bromo-4-fluorobenzeneboronic acid |
1217501-12-6 | 97% | 1g |
£26.00 | 2025-02-21 | |
| Apollo Scientific | PC412058-5g |
2-Bromo-4-fluorobenzeneboronic acid |
1217501-12-6 | 97% | 5g |
£101.00 | 2025-02-21 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B886661-250mg |
2-Bromo-4-fluorophenylboronic acid |
1217501-12-6 | 98% | 250mg |
¥310.50 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B886661-1g |
2-Bromo-4-fluorophenylboronic acid |
1217501-12-6 | 98% | 1g |
¥1,025.10 | 2022-09-29 | |
| Ambeed | A576140-100mg |
(2-Bromo-4-fluorophenyl)boronic acid |
1217501-12-6 | 98% | 100mg |
$8.0 | 2024-04-25 | |
| Ambeed | A576140-250mg |
(2-Bromo-4-fluorophenyl)boronic acid |
1217501-12-6 | 98% | 250mg |
$14.0 | 2024-04-25 |
2-Bromo-4-fluorophenylboronic acid Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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